Cas no 71172-98-0 (heptyl thiophene-2-carboxylate)

heptyl thiophene-2-carboxylate structure
71172-98-0 structure
Product Name:heptyl thiophene-2-carboxylate
CAS No:71172-98-0
MF:C12H18O2S
MW:226.335122585297
CID:1748852
PubChem ID:574115
Update Time:2025-04-21

heptyl thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • heptyl thiophene-2-carboxylate
    • 2-thiophenecarboxylic acid, heptyl ester
    • Heptyl 2-thiophenecarboxylate
    • 71172-98-0
    • GHJPQRYSNYFFLJ-UHFFFAOYSA-N
    • DTXSID601031975
    • Heptyl 2-thiophenecarboxylate #
    • Inchi: 1S/C12H18O2S/c1-2-3-4-5-6-9-14-12(13)11-8-7-10-15-11/h7-8,10H,2-6,9H2,1H3
    • InChI Key: GHJPQRYSNYFFLJ-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(=O)OCCCCCCC

Computed Properties

  • Exact Mass: 226.10284
  • Monoisotopic Mass: 226.10275099g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • PSA: 26.3
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